Cas no 58950-35-9 (Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-)
58950-35-9 structure
Product Name:Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-
CAS No:58950-35-9
MF:C21H24N10
MW:416.482261657715
CID:384202
PubChem ID:9573639
Update Time:2025-04-19
Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]- Chemical and Physical Properties
Names and Identifiers
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- Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-
- NSC-281301
- DTXSID00430500
- CHEMBL1939345
- NSC281301
- 58950-35-9
-
- Inchi: 1S/C21H24N10/c22-11-18-20(30(28-26-18)13-16-7-3-1-4-8-16)24-15-25-21-19(12-23)27-29-31(21)14-17-9-5-2-6-10-17/h1-10,15H,11-14,22-23H2,(H,24,25)
- InChI Key: JNBXHPZLCJVKET-UHFFFAOYSA-N
- SMILES: N1(C(=C(CN)N=N1)N/C=N/C1=C(CN)N=NN1CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 416.219
- Monoisotopic Mass: 416.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.38
- Boiling Point: 726.2°Cat760mmHg
- Flash Point: 393°C
- Refractive Index: 1.726
Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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